molecular formula C8H7BrN2 B1281379 6-Bromo-2-methylimidazo[1,2-a]pyridine CAS No. 4044-99-9

6-Bromo-2-methylimidazo[1,2-a]pyridine

Cat. No. B1281379
CAS RN: 4044-99-9
M. Wt: 211.06 g/mol
InChI Key: TVHRDJPRECFZQO-UHFFFAOYSA-N
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Description

6-Bromo-2-methylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C8H7BrN2. It has a molecular weight of 211.06 . It is used in organic syntheses and as pharmaceutical intermediates .


Synthesis Analysis

The synthesis of 6-Bromo-2-methylimidazo[1,2-a]pyridine involves several steps. The reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide leads to the formation of 2-methylimidazo[1,2-a]pyridine . Further reaction with bromine and iodine provides 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .


Molecular Structure Analysis

The InChI code for 6-Bromo-2-methylimidazo[1,2-a]pyridine is 1S/C8H7BrN2/c1-6-4-11-5-7(9)2-3-8(11)10-6/h2-5H,1H3 . This code provides a unique representation of the molecule’s structure.


Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeds with a substitution of a hydrogen atom at the C-3 carbon atom, forming 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide .


Physical And Chemical Properties Analysis

6-Bromo-2-methylimidazo[1,2-a]pyridine is a solid at room temperature . The storage temperature is room temperature .

Scientific Research Applications

Antimicrobial Activity

6-Bromo-2-methylimidazo[1,2-a]pyridine: has been studied for its potential as an antimicrobial agent. Derivatives of this compound, such as 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide , have shown antimicrobial properties against bacteria like Staphylococcus aureus . This suggests that 6-Bromo-2-methylimidazo[1,2-a]pyridine could be a valuable scaffold for developing new antimicrobial drugs.

Antituberculosis Agents

Research indicates that imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This highlights the potential of 6-Bromo-2-methylimidazo[1,2-a]pyridine in the development of new antituberculosis therapies.

Material Science Applications

The structural character of imidazo[1,2-a]pyridines makes them useful in material science. They can be employed as light-sensitive dyes and optical media for data storage . The brominated derivative, in particular, could enhance the properties of these materials due to its halogenated nature.

Pharmaceutical Intermediates

6-Bromo-2-methylimidazo[1,2-a]pyridine serves as an intermediate in the synthesis of various pharmaceutical compounds. It has been used to introduce lactams on the imidazo[1,2-a]pyridine scaffold, which is a crucial step in the synthesis of certain pharmaceuticals .

Fluorescent Probes

This compound has been utilized as a fluorescent probe for the in vitro and in vivo determination of mercury and iron ions . Its ability to act as a fluorescent marker can be instrumental in environmental monitoring and biological assays.

Agricultural Chemicals

The imidazo[1,2-a]pyridine moiety is also incorporated into agricultural chemicals, functioning as pesticides and fungicides . The brominated variant could potentially offer improved efficacy or specificity in these applications.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing suitable gloves, protective clothing, and eye protection, and avoiding breathing dust, fume, gas, mist, vapors, or spray .

Future Directions

Imidazo[1,2-a]pyridine derivatives have been used in various branches of chemistry due to their wide range of applications in medicinal chemistry and material science . They are also used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions . Therefore, the future directions of 6-Bromo-2-methylimidazo[1,2-a]pyridine could involve further exploration of its potential applications in these areas.

properties

IUPAC Name

6-bromo-2-methylimidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrN2/c1-6-4-11-5-7(9)2-3-8(11)10-6/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVHRDJPRECFZQO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN2C=C(C=CC2=N1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90497869
Record name 6-Bromo-2-methylimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90497869
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

211.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

4044-99-9
Record name 6-Bromo-2-methylimidazo[1,2-a]pyridine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4044-99-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Bromo-2-methylimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90497869
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

2-Amino-5-bromopyridine (10 g, 57.8 mmol) was dissolved in ethanol (100 mL) and chloroacetone (9.3 mL, 115.59 mmol) was added. The mixture was heated to reflux at 90° C. for 16 h. The reaction mixture was concentrated under vacuum and the residue was purified by flash chromatography, eluting with a gradient of 0-20% methanol in DCM, to afford the title compound (9 g, 66.4%) as a yellow solid. δH (500 MHz, CD3OD) 9.03 (s, 1H), 8.02 (m, 1H), 7.93 (s, 1H), 7.79 (d, J 9.4 Hz, 1H), 2.56 (s, 3H).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
9.3 mL
Type
reactant
Reaction Step Two
Yield
66.4%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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